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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145

For Researchers, Scientists, and Drug Development Professionals

Introduction: Basic Red 51 as a Model Compound

Basic Red 51, a cationic azo dye, serves as a valuable model compound in cosmetic science
research, particularly in the development and safety assessment of hair dyes and other topical
products.[1] Its chemical name is 2-[[4-(Dimethylamino)phenyl]azo]-1,3-dimethyl-1H-
imidazolium Chloride.[1][2] As a direct dye, it adheres to substrates through electrostatic
interactions without requiring a chemical reaction, making it an ideal candidate for studying dye
formulation, stability, colorfastness, and interactions with biological surfaces like hair and skin.
[1][2] Its well-defined chemical structure and properties facilitate its use in toxicology studies to
understand the potential risks of cosmetic ingredients and in developing advanced analytical
methods for their detection.[1]

Physicochemical Properties

The key physicochemical properties of Basic Red 51 are summarized below. This data is
essential for formulation development, analytical method design, and toxicological assessment.
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Property Value Reference
INCI Name Basic Red 51 [3]
CAS Number 77061-58-6; 12270-25-6 [1][4][5]
Molecular Formula C13H1sCINs [1][5][6]
Molecular Weight 279.77 g/mol [41151[6]
Appearance Bright red powder or crystalline 6]
solid
Solubility Soluble in water and alcohol [4]
Melting Point ~197-200 °C (decomposes) [41[6]
LogP 1.88 (at 25 °C) [4]
Absorption Max (Amax) Approximately 523 nm [3]

Applications in Cosmetic Science Research
Model for Hair Dye-Fiber Interaction

Basic Red 51 is a quintessential model for semi-permanent hair dyes.[7] Its cationic nature,
due to the positively charged imidazolium ring, is fundamental to its mechanism of action.[1][8]
Hair keratin possesses a net negative charge from amino acid residues, leading to a strong
electrostatic attraction that binds the dye to the hair surface.[8] This interaction is non-covalent,
which is characteristic of temporary and semi-permanent colorants that are gradually removed
by washing.[2]
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Caption: Electrostatic interaction between cationic Basic Red 51 and anionic hair keratin.

Model for Skin Permeation and Toxicology

The potential for systemic exposure to cosmetic ingredients through dermal absorption is a
primary safety concern.[9] Basic Red 51 is used as a model penetrant to investigate the barrier
function of the skin and to evaluate the cytotoxicity of topically applied substances. Studies
have shown that it can penetrate the skin and, at certain concentrations, induce cytotoxic
effects in human skin cells.[6][9]

Research on immortalized human keratinocytes (HaCaT cells) has demonstrated that Basic
Red 51 can induce the production of reactive oxygen species (ROS), leading to oxidative
stress, DNA damage, and apoptosis (programmed cell death) mediated by caspase-3
activation.[1][9]
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1. Prepare Skin Membrane
(Human or Animal Epidermis,
~200-400 pum thick)

2. Mount Skin in Franz Cell
(Stratum corneum facing donor)

3. Equilibrate System
(Receptor quid at 32°C)

(e.g., 0.2-1.0% Basic Red 51,

4. Apply Test Formulation
~10-20 mg/cmz)

5. Expose for Deflned Period
(e.g., 30 min, simulating use)

'

(6. Remove Excess Formulation)

(Wash skin surface)

7. Sample Receptor Fluid
(Collect at intervals over 24-48h)

8. Analyze Samples
(e.g., HPLC, LSC for radiolabeled compound)

9. Mass Balance Calculation
(Quantify dye in all compartments)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b079145?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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